Cas no 71138-48-2 (1,1-dioxothionane-3,8-dione)

• Product Name: 1,1-dioxothionane-3,8-dione
• CAS No: 71138-48-2
• MF: C₈H₁₂O₄S
• MW: 204.243481636047
• CID: 976141
• PubChem ID: 328227
• Update Time: 2025-04-19

1,1-dioxothionane-3,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxothionane-3,8-dione
• AC1L725Z
• NSC306210
• DTXSID00316734
• NSC-306210
• 1,1-Dioxo-I>>6-thionane-3,8-dione
• 71138-48-2

• Inchi： 1S/C8H12O4S/c9-7-3-1-2-4-8(10)6-13(11,12)5-7/h1-6H2
• InChI Key： MGVMHUSHYKUBPO-UHFFFAOYSA-N
• SMILES： S1(CC(CCCCC(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 204.04566
• Monoisotopic Mass: 204.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 68.28
• LogP: 1.19420